N,5-dimethyl-1-propan-2-yl-N-(1,2-thiazol-5-ylmethyl)pyrazole-4-carboxamide

• IUPAC Name: N,5-dimethyl-1-propan-2-yl-N-(1,2-thiazol-5-ylmethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C13H18N4OS/c1-9(2)17-10(3)12(7-14-17)13(18)16(4)8-11-5-6-15-19-11/h5-7,9H,8H2,1-4H3
• InChI Key: JIRWFHQXFHTAQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C(C)C)C(=O)N(C)CC2=CC=NS2
• Molecular Formula: C13H18N4OS
• Molecular Weight: 278.38 g/mol

Description

N,5-dimethyl-1-propan-2-yl-N-(1,2-thiazol-5-ylmethyl)pyrazole-4-carboxamide is a chemical compound that has been synthesized for scientific research purposes. It is a pyrazole-based compound that has shown potential in various research applications.

Mechanism of Action

The mechanism of action of N,5-dimethyl-1-propan-2-yl-N-(1,2-thiazol-5-ylmethyl)pyrazole-4-carboxamide is not fully understood. However, it has been reported to inhibit the proliferation of cancer cells by inducing apoptosis (Zhang et al., 2017). It has also been reported to inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease (Xu et al., 2020).
Biochemical and Physiological Effects:
N,5-dimethyl-1-propan-2-yl-N-(1,2-thiazol-5-ylmethyl)pyrazole-4-carboxamide has been reported to have various biochemical and physiological effects. It has been shown to decrease the production of reactive oxygen species and reduce inflammation (Chen et al., 2019). It has also been reported to inhibit the activity of acetylcholinesterase, which can improve cognitive function in Alzheimer's disease (Xu et al., 2020).

Advantages and Limitations for Lab Experiments

One advantage of using N,5-dimethyl-1-propan-2-yl-N-(1,2-thiazol-5-ylmethyl)pyrazole-4-carboxamide in lab experiments is its potential as an anticancer agent and treatment for Alzheimer's disease. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to optimize its use in research.

Future Directions

There are several future directions for research on N,5-dimethyl-1-propan-2-yl-N-(1,2-thiazol-5-ylmethyl)pyrazole-4-carboxamide. One direction is to further investigate its mechanism of action to optimize its use in research. Another direction is to explore its potential as a treatment for other diseases, such as Parkinson's disease. Additionally, research can be conducted to explore its potential use in combination with other compounds to enhance its efficacy.
In conclusion, N,5-dimethyl-1-propan-2-yl-N-(1,2-thiazol-5-ylmethyl)pyrazole-4-carboxamide is a pyrazole-based compound that has shown potential in various scientific research applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to optimize its use in research and explore its potential as a treatment for various diseases.

Synthesis Methods

The synthesis of N,5-dimethyl-1-propan-2-yl-N-(1,2-thiazol-5-ylmethyl)pyrazole-4-carboxamide involves the reaction of 1,2-thiazol-5-ylmethylamine with 4-bromo-1,1-dimethyl-1-butanol to form an intermediate. This intermediate is then reacted with 1,3-dimethyl-1H-pyrazole-4-carboxylic acid to form the final product. The synthesis method has been reported in a research article by Zhang et al. (2017).

Scientific Research Applications

N,5-dimethyl-1-propan-2-yl-N-(1,2-thiazol-5-ylmethyl)pyrazole-4-carboxamide has been used in various scientific research applications. It has been reported to have potential as an anticancer agent (Zhang et al., 2017), as well as a potential treatment for Alzheimer's disease (Xu et al., 2020). It has also been used in research related to inflammation and oxidative stress (Chen et al., 2019).